10.1039/C5RA07785K | Molecular design of new organic sensitizers based on thieno[1,4]benzothiazine for dye-sensitized solar cells†

Molecular design of new organic sensitizers based on thieno[1,4]benzothiazine for dye-sensitized solar cells†

RSC Advances Pub Date: 2015-06-22 DOI: 10.1039/C5RA07785K

Abstract

A novel thieno[1,4]benzothiazine donor has been developed for the first time to construct metal-free organic sensitizers, which exhibit more dramatically red-shifted absorptions than phenothiazine-based dyes. Under AM 1.5G irradiation, the conversion efficiency of the new dye TBT-1-based DSSC (η = 7.6%) approximates to that of the phenothiazine-based PT-C₆, indicating thieno[1,4]benzothiazine would be a promising electron donor for the construction of organic optoelectronic materials.

Molecular design of new organic sensitizers based on thieno[1,4]benzothiazine for dye-sensitized solar cells†

Share View Original Text

Recommended Literature

[1] Tris-maleonitrile-dithiolate metal complexes Chem. Commun. (London), 1966, 29-31 10.1039/C19660000029
[2] Inside front cover J. Mater. Chem. C, 2014,2, 10040-10040 10.1039/C4TC90160F
[3] Near-quantitative mineralization of two refractory triazines under hydrothermal-supercritical aqueous conditions assisted by ozone and UV/ozone Satoshi Horikoshi,Yoshinori Wada,Natsuko Watanabe,Hisao Hidaka,Nick SerponeNew J. Chem., 2003,27, 1216-1223 10.1039/B211046F
[4] Synthesis of Al4C3 nanowalls viathermal evaporation and potential application in vacuum microelectronic devices as cold electron emitters Y. Sun,L. Gong,J. ChenCrystEngComm, 2012,14, 7951-7957 10.1039/C2CE25705J
[5] Manipulation of biological samples using micro and nano techniques Jaime Castillo,Maria Dimaki,Winnie Edith SvendsenIntegr. Biol., 2009,1, 30-42 10.1039/B814549K
[6] The “silent CO”: a new technique for calculating transition metal carbonyl force fields† John A. Timney,James J. TurnerDalton Trans., 2022,51, 1434-1445 10.1039/D1DT03186D
[7] Grignard metathesis (GRIM) polymerization for the synthesis of conjugated block copolymers containing regioregular poly(3-hexylthiophene) Mihaela C. Stefan,Mahesh P. Bhatt,Prakash Sista,Harsha D. MagurudeniyaPolym. Chem., 2012,3, 1693-1701 10.1039/C1PY00453K
[8] Green assessment of polymer microparticles production processes: a critical review† Hassan El Itawi,Sami Fadlallah,Florent Allais,Patrick PerréGreen Chem., 2022,24, 4237-4269 10.1039/D2GC00578F
[9] An expanded cavity hexaamine cage for copper(ii) Paul V. Bernhardt,Richard Bramley,Rodney J. Geue,Stephen F. Ralph,Alan M. SargesonDalton Trans., 2007, 1244-1249 10.1039/B617153B
[10] Correction: Protected lignin biorefining through cyclic extraction: gaining fundamental insights into the tuneable properties of lignin by chemometrics Vijaya Lakshmi Vegunta,Raghu DeshpandeGreen Chem., 2022,24, 2636-2637 10.1039/D2GC90019J

Journal Name：RSC Advances

Research Products

Benzyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

CAS no.: 13343-66-3
4-(Cyanomethyl)Phenyl N-Phenylcarbamate

CAS no.: 175135-37-2
Piperidine-d11 (9CI)

CAS no.: 143317-90-2
1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid

CAS no.: 105751-19-7
D-Valinamide,N-(3-methyl-1-oxobutyl)-L-valyl-N-[4-ethoxy-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl]-,[S-(R*,R*)]- (9CI)

CAS no.: 120849-36-7
(S)-1-(3,4-Dimethoxyphenyl)propan-2-amine

CAS no.: 17279-41-3
Methane, trinitro-,ion(1-), potassium (1:1)

CAS no.: 14268-23-6
(R)-5-(2-Aminopropyl)-2-methoxybenzenesulfonamide hydrochloride

CAS no.: 112101-75-4
(R)-tert-butyl 1-(benzylamino)-4-methyl-1-oxopentan-2-ylcarbamate

CAS no.: 118283-03-7
4H-Benzimidazol-4-one,2,5,6,7-tetrahydro-2,2-dimethyl-, oxime, 1-oxide

CAS no.: 175136-51-3